1-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butan-1-one
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Description
1-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butan-1-one is a useful research compound. Its molecular formula is C31H30N8O2 and its molecular weight is 546.635. The purity is usually 95%.
BenchChem offers high-quality 1-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Piperazine derivatives have been explored for their antibacterial potential. The compound’s structure suggests it could exhibit antibacterial effects. Researchers can investigate its activity against specific bacterial strains and explore potential mechanisms of action .
- While the specific compound you mentioned hasn’t been directly studied for antifungal activity, related piperazine derivatives have been evaluated. Researchers could explore its potential as an antifungal agent against various fungal species .
- The compound’s structure contains interesting features. Researchers might consider evaluating its anti-HIV properties through molecular docking studies .
- Piperazine derivatives have been investigated for their anticancer potential. The compound’s unique structure could be explored for its effects on cancer cell lines, tumor growth inhibition, and potential mechanisms .
- The piperazine ring is present in compounds used for treating neurological conditions like Parkinson’s and Alzheimer’s disease. Researchers could explore whether this compound has any neuroprotective effects .
- Piperazine derivatives have been misused as recreational drugs. While this compound may not be directly related to psychoactivity, understanding its effects on neurotransmitter systems could be relevant .
Antibacterial Activity
Antifungal Properties
Anti-HIV Research
Cancer Research
Neurological Disorders
Psychoactive Substances
properties
CAS RN |
902622-21-3 |
---|---|
Product Name |
1-[4-(4-Methoxyphenyl)piperazin-1-yl]-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butan-1-one |
Molecular Formula |
C31H30N8O2 |
Molecular Weight |
546.635 |
IUPAC Name |
1-[4-(4-methoxyphenyl)piperazin-1-yl]-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl)butan-1-one |
InChI |
InChI=1S/C31H30N8O2/c1-41-24-16-14-23(15-17-24)36-18-20-37(21-19-36)28(40)13-7-12-27-33-34-31-38(27)26-11-6-5-10-25(26)30-32-29(35-39(30)31)22-8-3-2-4-9-22/h2-6,8-11,14-17H,7,12-13,18-21H2,1H3 |
InChI Key |
WIYNQNGDRJTPPG-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CCCC3=NN=C4N3C5=CC=CC=C5C6=NC(=NN64)C7=CC=CC=C7 |
solubility |
not available |
Origin of Product |
United States |
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